Cas no 117322-93-7 (2-(3,5-DIMETHYL-PHENOXY)-1-METHYL-ETHYLAMINE)

2-(3,5-DIMETHYL-PHENOXY)-1-METHYL-ETHYLAMINE structure
117322-93-7 structure
Product Name:2-(3,5-DIMETHYL-PHENOXY)-1-METHYL-ETHYLAMINE
CAS No:117322-93-7
MF:C11H17NO
MW:179.258783102036
MDL:MFCD07658072
CID:892538
PubChem ID:5305257
Update Time:2025-07-22

2-(3,5-DIMETHYL-PHENOXY)-1-METHYL-ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-DIMETHYL-PHENOXY)-1-METHYL-ETHYLAMINE
    • AB01332865-02
    • NCGC00339626-01
    • 1-(3,5-dimethylphenoxy)propan-2-amine
    • 2-Propanamine, 1-(3,5-dimethylphenoxy)-
    • MFCD07658072
    • 2-(3,5-Dimethyl-phenoxy)-1-methyl-ethylamine, AldrichCPR
    • STK664900
    • CHEMBL5028085
    • SCHEMBL1735292
    • 1-(3,5-dimethylphenoxy)- 2-propylamine
    • W10181
    • AKOS016046533
    • DPLCQNGJZJXXPM-UHFFFAOYSA-N
    • AKOS000302014
    • EN300-8045004
    • 1-(3,5-dimethylphenoxy)2-aminopropane
    • 1-(3,5-dimethylphenoxy)-2-propylamine
    • AS-66270
    • 117322-93-7
    • 1-(3,5-dimethylphenoxy)-2-aminopropane
    • CS-0280402
    • DTXSID00415453
    • MDL: MFCD07658072
    • Inchi: 1S/C11H17NO/c1-8-4-9(2)6-11(5-8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3
    • InChI Key: DPLCQNGJZJXXPM-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C)C=C(C)C=1)CC(C)N

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 289.2±28.0 °C at 760 mmHg
  • Flash Point: 126.6±17.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3,5-DIMETHYL-PHENOXY)-1-METHYL-ETHYLAMINE Security Information

2-(3,5-DIMETHYL-PHENOXY)-1-METHYL-ETHYLAMINE Pricemore >>

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Additional information on 2-(3,5-DIMETHYL-PHENOXY)-1-METHYL-ETHYLAMINE

Comprehensive Overview of 2-(3,5-DIMETHYL-PHENOXY)-1-METHYL-ETHYLAMINE (CAS No. 117322-93-7): Properties, Applications, and Industry Insights

2-(3,5-Dimethyl-phenoxy)-1-methyl-ethylamine (CAS No. 117322-93-7) is a specialized organic compound with a unique molecular structure, combining aromatic and amine functionalities. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a key intermediate in synthesizing bioactive molecules. Its phenoxy-ethylamine backbone is particularly noteworthy for enabling selective interactions with biological targets, making it a subject of interest in drug discovery pipelines.

In recent years, the demand for high-purity amine derivatives like 2-(3,5-dimethyl-phenoxy)-1-methyl-ethylamine has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers frequently explore its structure-activity relationships (SAR) to optimize efficacy in receptor modulation. The compound's methyl-substituted phenyl ring enhances lipid solubility, a critical factor in bioavailability—a topic frequently queried in scientific forums and AI-driven search platforms.

The synthesis of CAS 117322-93-7 typically involves multi-step organic reactions, including etherification and reductive amination, with yields optimized through modern catalytic methods. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for verifying its purity, a recurring theme in quality control discussions among industrial chemists. Notably, its stability under ambient conditions aligns with industry preferences for easy-to-handle intermediates.

From an SEO perspective, trending queries like "amine-based pharmaceutical intermediates 2024" or "phenoxyethylamine derivatives applications" reflect market interest. This compound’s potential role in neurological research (e.g., neurotransmitter analogs) and crop protection formulations further elevates its relevance. Environmental considerations also arise; its biodegradability profile is often compared to newer green chemistry alternatives in peer-reviewed studies.

Regulatory compliance remains a priority for manufacturers. While 2-(3,5-dimethyl-phenoxy)-1-methyl-ethylamine isn’t classified as hazardous, its handling follows standard Good Manufacturing Practices (GMP). This aligns with global shifts toward transparent chemical sourcing—a hot topic in ESG (Environmental, Social, and Governance) reports. Supply chain analysts highlight its steady availability, though geopolitical factors occasionally impact raw material logistics for precursor chemicals.

Future directions include exploring enantioselective synthesis routes to produce optically active forms, addressing the pharmaceutical industry’s need for chiral specificity. Computational chemistry tools, such as molecular docking simulations, are increasingly used to predict its interactions—a methodology dominating recent PubMed-indexed articles. Such innovations position CAS 117322-93-7 as a versatile building block for next-generation therapeutics and agrochemicals.

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